Cas no 54527-27-4 (7-Oxotetradecanoic acid)

• Product Name: 7-Oxotetradecanoic acid
• CAS No: 54527-27-4
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 2188006
• PubChem ID: 14402359
• Update Time: 2025-04-21

7-Oxotetradecanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxotetradecanoic acid
• 54527-27-4
• DB-296827
• SCHEMBL7776593
• DTXSID60559903
• DTXCID90510683
• 7-Oxomyristic acid
• CHEBI:180095
• LMFA01060189

• Inchi： 1S/C14H26O3/c1-2-3-4-5-7-10-13(15)11-8-6-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
• InChI Key： CDYSHNKYPKNGES-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(=O)O)CCCCCCC

Computed Properties

• Exact Mass: 242.18819469Da
• Monoisotopic Mass: 242.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų